Cas no 220204-00-2 ((S)-2,2'-Dimethoxy-1,1'-binaphthalene-3,3'-diboronic acid)

• Product Name: (S)-2,2'-Dimethoxy-1,1'-binaphthalene-3,3'-diboronic acid
• CAS No: 220204-00-2
• MF: C₂₂H₂₀B₂O₆
• MW: 402.012606620789
• MDL: MFCD09027249
• CID: 243859
• PubChem ID: 10716074
• Update Time: 2025-10-28

(S)-2,2'-Dimethoxy-1,1'-binaphthalene-3,3'-diboronic acid Chemical and Physical Properties

Names and Identifiers

• (2,2'-Dimethoxy-[1,1'-binaphthalene]-3,3'-diyl)diboronic acid
• (S)-2,2'-Dimethoxy-1,1'-binaphthyl-3,3'-diboronic acid
• (S)-2,2-Dimethoxy-1,1-binaphthalene-3,3-diboronic acid
• (S)-2,2'-DIMETHOXY-1,1'-BINAPHTHYL-3,3'-DIYLDIBORONIC ACID
• Boronic acid,B,B'-[2'-(methyloxo)[1,1'-binaphthalene]-3,3'-diyl]bis-
• 2,2'-dimethoxy-1,1'-binaphthyl-3,3'-boronic acid
• 2,2'-dimethoxy-1,1'-binaphthyl-3,3'-diboronic acid
• 220204-00-2
• 428874-68-4
• FT-0687805
• AKOS016009212
• (S)-(2,2'-Dimethoxy-[1,1'-binaphthalene]-3,3'-diyl)diboronic acid
• CS-0198458
• (S)-(2,2'-Dimethoxy-[1,1'-binaphthalene]-3,3'-diyl)diboronicacid
• (R)-2,2'-Dimethoxy-(1,1'-binapthalene)-3,3'-diboronic acid
• [4-(3-borono-2-methoxynaphthalen-1-yl)-3-methoxynaphthalen-2-yl]boronic acid
• (R)-(2,2'-Dimethoxy-[1,1'-binaphthalene]-3,3'-diyl)diboronic acid
• (S)-2,2'-Dimethoxy-1,1'-binaphthalene-3,3'-diboronic acid
• C22H20B2O6
• 215433-49-1
• [3'-(dihydroxyboranyl)-2,2'-dimethoxy-[1,1'-binaphthalen]-3-yl]boronic acid
• SCHEMBL3828962
• (S)-2,2'-Dimethoxy-(1,1'-binapthalene)-3,3'-diboronic acid
• AKOS015894096
• MFCD09027249
• VIA20400
• (S)-2,2''-Dimethoxy-1,1''-binaphthalene-3,3''-diboronic Acid
• [4-(3-borono-2-methoxy-1-naphthyl)-3-methoxy-2-naphthyl]boronic acid
• G63133

• MDL： MFCD09027249
• Inchi： 1S/C22H20B2O6/c1-29-21-17(23(25)26)11-13-7-3-5-9-15(13)19(21)20-16-10-6-4-8-14(16)12-18(24(27)28)22(20)30-2/h3-12,25-28H,1-2H3
• InChI Key： PNKNNZOHEMBDRL-UHFFFAOYSA-N
• SMILES： O(C)C1C(B(O)O)=CC2C=CC=CC=2C=1C1=C(C(B(O)O)=CC2C=CC=CC1=2)OC

Computed Properties

• Exact Mass: 402.14500
• Monoisotopic Mass: 402.1445987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.4Ų

Experimental Properties

• PSA: 99.38000
• LogP: 1.03680

Additional information on (S)-2,2'-Dimethoxy-1,1'-binaphthalene-3,3'-diboronic acid

(S)-2,2'-Dimethoxy-1,1'-binaphthalene-3,3'-diboronic Acid: A Comprehensive Overview

The compound with CAS No. 220204-00-2, commonly referred to as (S)-2,2'-Dimethoxy-1,1'-binaphthalene-3,3'-diboronic acid, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound belongs to the class of binaphthals and diboronic acids, which are known for their unique structural features and versatile applications in modern chemistry.

Binaphthals are a class of compounds characterized by two naphthalene rings connected by a single bond. In the case of (S)-2,2'-Dimethoxy-1,1'-binaphthalene-3,3'-diboronic acid, the two naphthalene moieties are linked at their 1 and 1' positions. The presence of methoxy groups at the 2 and 2' positions introduces additional electronic effects and steric hindrance, which play a crucial role in determining the compound's reactivity and selectivity in various chemical reactions.

The diboronic acid functionality in this compound is particularly noteworthy. Boronic acids are widely used in cross-coupling reactions, such as the Suzuki-Miyaura coupling, due to their ability to form strong bonds with other carbon-based fragments. The presence of two boronic acid groups in (S)-2,2'-Dimethoxy-1,1'-binaphthalene-3,3'-diboronic acid makes it an ideal precursor for constructing biaryl structures with high precision and efficiency. Recent studies have demonstrated its utility in synthesizing complex aromatic systems with applications in drug discovery and materials engineering.

One of the most remarkable aspects of this compound is its stereochemistry. The (S) configuration at specific stereocenters imparts unique optical properties and enantioselective behavior in chiral environments. This has led to its use in asymmetric synthesis protocols, where precise control over molecular geometry is essential for achieving desired biological activity or physical properties.

Recent advancements in synthetic methodologies have further enhanced the accessibility and versatility of (S)-2,2'-Dimethoxy-1,1'-binaphthalene-3,3'-diboronic acid. Researchers have developed efficient routes for its preparation using metal-catalyzed coupling reactions and stereoselective boronations. These methods not only improve yield but also enable the incorporation of diverse functional groups into the molecule's framework.

In terms of applications, this compound has found significant use in the construction of advanced materials such as organic semiconductors and optoelectronic devices. Its extended conjugation system and tunable electronic properties make it a valuable building block for designing materials with tailored optical and electronic characteristics.

Moreover, (S)-2,2'-Dimethoxy-1,1'-binaphthalene-3,3'-diboronic acid has shown promise in medicinal chemistry as a scaffold for developing novel therapeutic agents. Its ability to participate in multiple types of chemical transformations allows chemists to explore a wide range of bioactive structures with potential applications in oncology and neurodegenerative diseases.

Looking ahead, ongoing research continues to uncover new dimensions of this compound's utility. Collaborative efforts between chemists and material scientists are expected to unlock even more innovative applications across diverse disciplines.